Cas no 49687-08-3 (1,3-Dithiole-2-thione, 4-(methylthio)-)

• Product Name: 1,3-Dithiole-2-thione, 4-(methylthio)-
• CAS No: 49687-08-3
• MF: C₄H₄S₄
• MW: 180.334555625916
• CID: 2829049
• PubChem ID: 11084493
• Update Time: 2025-04-21

1,3-Dithiole-2-thione, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiole-2-thione, 4-(methylthio)-
• DTXCID20405432
• 49687-08-3
• DTXSID30454613
• 4-[2-methyl]thio-1,3-dithiole-2-thione

• Inchi： 1S/C4H4S4/c1-6-3-2-7-4(5)8-3/h2H,1H3
• InChI Key： WHEAEHGFZATQDZ-UHFFFAOYSA-N
• SMILES： S1C(=S)SC=C1SC

Computed Properties

• Exact Mass: 179.91958482Da
• Monoisotopic Mass: 179.91958482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų